Cas no 885279-68-5 (Methyl 4-(3-nitrophenyl)thiazole-2-carboxylate)

• Product Name: Methyl 4-(3-nitrophenyl)thiazole-2-carboxylate
• CAS No: 885279-68-5
• MF: C₁₁H₈N₂O₄S
• MW: 264.257221221924
• MDL: MFCD06738750
• CID: 1056472
• PubChem ID: 53407843
• Update Time: 2024-12-09

Methyl 4-(3-nitrophenyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-nitrophenyl)thiazole-2-carboxylate
• 4-(3-nitrophenyl)-2-Thiazolecarboxylic acid methyl ester
• methyl 4-(3-nitrophenyl)-1,3-thiazole-2-carboxylate
• Y4519
• C11H8N2O4S
• 4-(3-NITRO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl4-(3-Nitrophenyl)thiazole-2-carboxylate
• TRA0159735
• AB27807
• SY012428
• A831465
• Methyl 4-(3-nitrophenyl)-2-thiazolecarboxylate (ACI)
• J-522235
• CS-11254
• methyl 4-(3-nitrophenyl)thiazole-2-carboxylate;2-Amino-4-(3-nitrophenyl)thiazole
• 885279-68-5
• AKOS022183252
• MFCD06738750
• CS-0342262
• SCHEMBL22352682

• MDL： MFCD06738750
• Inchi： 1S/C11H8N2O4S/c1-17-11(14)10-12-9(6-18-10)7-3-2-4-8(5-7)13(15)16/h2-6H,1H3
• InChI Key： PONINADZEJJIPE-UHFFFAOYSA-N
• SMILES： O=C(C1SC=C(C2C=C([N+](=O)[O-])C=CC=2)N=1)OC

Computed Properties

• Exact Mass: 264.02000
• Monoisotopic Mass: 264.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 2.6

Experimental Properties

• PSA: 113.25000
• LogP: 3.02810